Cas no 62940-04-9 (Cyclododecanepropanenitrile, 2-oxo-)

• Product Name: Cyclododecanepropanenitrile, 2-oxo-
• CAS No: 62940-04-9
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 501729
• PubChem ID: 2775082
• Update Time: 2025-04-19

Cyclododecanepropanenitrile, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclododecanepropanenitrile, 2-oxo-
• 3-(2-OXOCYCLODODECYL)PROPANENITRILE
• 3-(2-oxocyclododecyl)propionitrile
• Cyclododecanepropanenitrile,2-oxo
• HMS1661H07
• SR-01000631114-1
• FT-0613584
• 62940-04-9
• EDTADISODIUMCUPRICSALT
• DTXSID80379367
• J-510545
• BRD-A79941412-001-01-8
• CCG-41008

• Inchi： 1S/C15H25NO/c16-13-9-11-14-10-7-5-3-1-2-4-6-8-12-15(14)17/h14H,1-12H2
• InChI Key： ODLPPPHRABBMTF-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCC1CCC#N

Computed Properties

• Exact Mass: 235.19400
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 0.916
• Melting Point: 60 °C
• Boiling Point: 394.8°C at 760 mmHg
• Flash Point: 192.5°C
• Refractive Index: 1.452
• PSA: 40.86000
• LogP: 4.39008